Cas no 98994-07-1 (1-(4-Chlorophenyl)-3-(5-nitro-1,3-thiazol-2-yl)urea)

• Product Name: 1-(4-Chlorophenyl)-3-(5-nitro-1,3-thiazol-2-yl)urea
• CAS No: 98994-07-1
• MF: C₁₀H₇ClN₄O₃S
• MW: 298.705579042435
• MDL: MFCD04067256
• CID: 5234584
• Update Time: 2026-03-08

1-(4-Chlorophenyl)-3-(5-nitro-1,3-thiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-3-(5-nitro-1,3-thiazol-2-yl)urea

• MDL： MFCD04067256
• Inchi： 1S/C10H7ClN4O3S/c11-6-1-3-7(4-2-6)13-9(16)14-10-12-5-8(19-10)15(17)18/h1-5H,(H2,12,13,14,16)
• InChI Key： XKVRQHTZNIMPPL-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C=C1)C(NC1=NC=C([N+]([O-])=O)S1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-Chlorophenyl)-3-(5-nitro-1,3-thiazol-2-yl)urea

Introduction to 1-(4-Chlorophenyl)-3-(5-nitro-1,3-thiazol-2-yl)urea (CAS No. 98994-07-1)

1-(4-Chlorophenyl)-3-(5-nitro-1,3-thiazol-2-yl)urea, also known by its CAS number 98994-07-1, is a versatile compound with significant applications in the pharmaceutical and chemical industries. This urea derivative is characterized by its unique molecular structure, which includes a chlorophenyl group and a nitrothiazole moiety. These structural features contribute to its diverse biological activities and potential therapeutic applications.

The compound's chemical formula is C₁₂H₉ClN₄O₃S, and it has a molecular weight of approximately 308.73 g/mol. The presence of the nitro group and the thiazole ring imparts specific electronic and steric properties that are crucial for its biological activity. The chlorophenyl group further enhances its lipophilicity, which can influence its pharmacokinetic properties.

1-(4-Chlorophenyl)-3-(5-nitro-1,3-thiazol-2-yl)urea has been extensively studied for its potential as an antifungal and antibacterial agent. Recent research has highlighted its efficacy against a wide range of microbial pathogens, including drug-resistant strains. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against Candida species, which are common causes of opportunistic infections in immunocompromised patients.

In addition to its antimicrobial properties, 1-(4-Chlorophenyl)-3-(5-nitro-1,3-thiazol-2-yl)urea has shown promise as an anticancer agent. Preclinical studies have indicated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. A notable study in the Cancer Research journal reported that this compound selectively targets cancer cells while sparing normal cells, suggesting a favorable therapeutic index.

The mechanism of action of 1-(4-Chlorophenyl)-3-(5-nitro-1,3-thiazol-2-yl)urea is multifaceted. It has been shown to interfere with key cellular processes such as DNA replication and protein synthesis. The nitro group can be reduced to generate reactive oxygen species (ROS), which can cause oxidative stress and DNA damage in target cells. The thiazole ring may also play a role in modulating the activity of specific enzymes involved in cellular metabolism.

The synthesis of 1-(4-Chlorophenyl)-3-(5-nitro-1,3-thiazol-2-yl)urea involves several well-established chemical reactions. One common synthetic route involves the reaction of 5-nitrothiazole with 4-chlorophenyl isocyanate in the presence of a suitable solvent and catalyst. This method yields high purity product with good yield, making it suitable for large-scale production.

In terms of safety and handling, 1-(4-Chlorophenyl)-3-(5-nitro-1,3-thiazol-2-yl)urea should be managed with appropriate precautions to ensure worker safety and environmental protection. It is recommended to handle the compound in a well-ventilated area and use personal protective equipment such as gloves and goggles. Proper disposal methods should be followed to prevent contamination.

The future prospects for 1-(4-Chlorophenyl)-3-(5-nitro-1,3-thiazol-2-yl)urea are promising. Ongoing research is focused on optimizing its pharmacological properties and developing novel formulations for improved therapeutic outcomes. Clinical trials are underway to evaluate its safety and efficacy in treating various diseases, including fungal infections and cancer.

In conclusion, 1-(4-Chlorophenyl)-3-(5-nitro-1,3-thiazol-2-yl)urea (CAS No. 98994-07-1) is a multifunctional compound with significant potential in both pharmaceutical and chemical applications. Its unique structural features and biological activities make it an attractive candidate for further development and commercialization.